Cas no 2171153-04-9 ((2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}propanoic acid)
(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}propanoic acid
- EN300-1566139
- (2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-4-yl]formamido}propanoic acid
- 2171153-04-9
-
- Inchi: 1S/C23H22N4O5/c1-13(22(29)30)24-21(28)18-11-27(2)26-20(18)25-23(31)32-12-19-16-9-5-3-7-14(16)15-8-4-6-10-17(15)19/h3-11,13,19H,12H2,1-2H3,(H,24,28)(H,29,30)(H,25,26,31)/t13-/m1/s1
- InChI Key: SXYSLMPMUDOKQR-CYBMUJFWSA-N
- SMILES: O(C(NC1C(C(N[C@@H](C(=O)O)C)=O)=CN(C)N=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 434.15901982g/mol
- Monoisotopic Mass: 434.15901982g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 7
- Complexity: 697
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 123Ų
(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1566139-0.05g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-4-yl]formamido}propanoic acid |
2171153-04-9 | 0.05g |
$2306.0 | 2023-06-04 | ||
| Enamine | EN300-1566139-0.1g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-4-yl]formamido}propanoic acid |
2171153-04-9 | 0.1g |
$2415.0 | 2023-06-04 | ||
| Enamine | EN300-1566139-0.25g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-4-yl]formamido}propanoic acid |
2171153-04-9 | 0.25g |
$2525.0 | 2023-06-04 | ||
| Enamine | EN300-1566139-0.5g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-4-yl]formamido}propanoic acid |
2171153-04-9 | 0.5g |
$2635.0 | 2023-06-04 | ||
| Enamine | EN300-1566139-1.0g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-4-yl]formamido}propanoic acid |
2171153-04-9 | 1g |
$2745.0 | 2023-06-04 | ||
| Enamine | EN300-1566139-2.5g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-4-yl]formamido}propanoic acid |
2171153-04-9 | 2.5g |
$5380.0 | 2023-06-04 | ||
| Enamine | EN300-1566139-5.0g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-4-yl]formamido}propanoic acid |
2171153-04-9 | 5g |
$7961.0 | 2023-06-04 | ||
| Enamine | EN300-1566139-10.0g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-4-yl]formamido}propanoic acid |
2171153-04-9 | 10g |
$11805.0 | 2023-06-04 | ||
| Enamine | EN300-1566139-50mg |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-4-yl]formamido}propanoic acid |
2171153-04-9 | 50mg |
$2306.0 | 2023-09-24 | ||
| Enamine | EN300-1566139-100mg |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-4-yl]formamido}propanoic acid |
2171153-04-9 | 100mg |
$2415.0 | 2023-09-24 |
(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}propanoic acid Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}propanoic acid
Comprehensive Overview of (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}propanoic Acid (CAS No. 2171153-04-9)
(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}propanoic acid is a specialized organic compound with the CAS number 2171153-04-9. This molecule is of significant interest in the fields of medicinal chemistry and peptide synthesis due to its unique structural features and functional groups. The compound incorporates a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to protect amino groups during the formation of peptide bonds.
The molecular structure of (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}propanoic acid includes a pyrazole ring, a methyl group, and a propanoic acid moiety. The Fmoc group enhances the compound's stability and reactivity, making it particularly useful in solid-phase peptide synthesis (SPPS). Researchers often search for Fmoc-protected amino acid derivatives like this one to improve the efficiency and yield of peptide synthesis processes.
In recent years, the demand for custom peptide synthesis has surged, driven by advancements in drug discovery and biotechnology. This compound is frequently utilized in the synthesis of peptide-based therapeutics, which are gaining traction due to their high specificity and lower toxicity compared to traditional small-molecule drugs. The CAS 2171153-04-9 compound is particularly valuable for constructing peptides with modified side chains, enabling the development of novel bioactive molecules.
Another area of interest is the application of (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}propanoic acid in the design of enzyme inhibitors. The pyrazole ring in its structure can interact with active sites of enzymes, making it a potential candidate for inhibitor development. Researchers exploring enzyme inhibition mechanisms often seek such derivatives to study their binding affinities and inhibitory effects.
The compound's chiral center at the 2R position adds another layer of complexity and utility. Chirality plays a crucial role in the biological activity of molecules, and enantiomerically pure compounds like this one are highly sought after in asymmetric synthesis and pharmaceutical development. The Fmoc-protected amino acid framework ensures compatibility with standard peptide-coupling reagents, facilitating its integration into complex synthetic pathways.
From a commercial perspective, CAS 2171153-04-9 is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Its price and availability can vary depending on the scale of purchase and the supplier's location. Scientists and procurement specialists often search for bulk suppliers of Fmoc-protected compounds to secure cost-effective solutions for large-scale peptide production.
In summary, (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}propanoic acid is a versatile building block in peptide chemistry and drug discovery. Its Fmoc protection, chiral integrity, and functional group diversity make it indispensable for researchers working on peptide-based therapeutics and enzyme inhibitors. As the field of bioconjugation and peptide engineering continues to evolve, compounds like this will remain at the forefront of innovative research and development.
2171153-04-9 ((2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-4-ylformamido}propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)